Cas no 1020252-22-5 (<br>2-(((4,4-dimethyl-2,6-dioxo-3,5-dioxanylidene)methyl)amino)benzenecarbonitr ile)

2-(((4,4-Dimethyl-2,6-dioxo-3,5-dioxanylidene)methyl)amino)benzenecarbonitrile is a specialized organic compound featuring a dioxanylidene core and a benzonitrile moiety. Its unique structure, incorporating both electron-withdrawing and electron-donating functional groups, makes it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its reactivity profile allows for selective modifications, enabling applications in pharmaceutical and agrochemical research. The presence of the nitrile group enhances its utility in nucleophilic addition reactions, while the dioxanylidene framework contributes to its versatility in cyclization processes. This compound is suited for advanced organic synthesis and methodological studies.
<br>2-(((4,4-dimethyl-2,6-dioxo-3,5-dioxanylidene)methyl)amino)benzenecarbonitr ile structure
1020252-22-5 structure
Product Name:<br>2-(((4,4-dimethyl-2,6-dioxo-3,5-dioxanylidene)methyl)amino)benzenecarbonitr ile
CAS No:1020252-22-5
MF:C14H12N2O4
MW:272.256083488464
MDL:MFCD00170562
CID:3157817
PubChem ID:5230085
Update Time:2025-05-19

<br>2-(((4,4-dimethyl-2,6-dioxo-3,5-dioxanylidene)methyl)amino)benzenecarbonitr ile Chemical and Physical Properties

Names and Identifiers

    • <br>2-(((4,4-dimethyl-2,6-dioxo-3,5-dioxanylidene)methyl)amino)benzenecarbonitr ile
    • 2-[(2,2-DiMethyl-4,6-dioxo-[1,3]dioxan-5-ylideneMethyl)-aMino]-benzonitrile
    • 2-{[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]amino}benzonitrile
    • MS-6464
    • CS-0153775
    • MFCD00170562
    • 2-[[(2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]amino]benzonitrile
    • F14986
    • 1020252-22-5
    • SCHEMBL4017148
    • 2-(((4,4-DIMETHYL-2,6-DIOXO-3,5-DIOXANYLIDENE)METHYL)AMINO)BENZENECARBONITRILE
    • 2-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino]benzonitrile
    • AKOS005110490
    • 2-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
    • DTXSID801144401
    • FD169555
    • MDL: MFCD00170562
    • Inchi: 1S/C14H12N2O4/c1-14(2)19-12(17)10(13(18)20-14)8-16-11-6-4-3-5-9(11)7-15/h3-6,8,16H,1-2H3
    • InChI Key: AMNDDWQGIGDDGU-UHFFFAOYSA-N
    • SMILES: O1C(/C(=C/NC2C=CC=CC=2C#N)/C(=O)OC1(C)C)=O

Computed Properties

  • Exact Mass: 272.07970687g/mol
  • Monoisotopic Mass: 272.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 88.4Ų

<br>2-(((4,4-dimethyl-2,6-dioxo-3,5-dioxanylidene)methyl)amino)benzenecarbonitr ile Pricemore >>

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Additional information on <br>2-(((4,4-dimethyl-2,6-dioxo-3,5-dioxanylidene)methyl)amino)benzenecarbonitr ile

Recent Advances in the Study of 2-(((4,4-dimethyl-2,6-dioxo-3,5-dioxanylidene)methyl)amino)benzenecarbonitrile (CAS: 1020252-22-5)

In recent years, the compound 2-(((4,4-dimethyl-2,6-dioxo-3,5-dioxanylidene)methyl)amino)benzenecarbonitrile (CAS: 1020252-22-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

The compound, characterized by its dioxanylidene and benzenecarbonitrile moieties, has been identified as a promising scaffold for drug development. Recent studies have highlighted its role as a modulator of key biological pathways, particularly in the context of inflammatory and oncogenic processes. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural features and confirm its purity.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated the compound's efficacy in inhibiting specific kinase enzymes implicated in cancer progression. The study utilized in vitro assays and molecular docking simulations to reveal high binding affinity and selectivity, suggesting its potential as a lead compound for targeted therapy. Additionally, preliminary in vivo studies in murine models showed reduced tumor growth with minimal off-target effects.

Further investigations have explored the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability. A recent pharmacokinetic profiling study indicated that the compound exhibits favorable absorption and distribution characteristics, though further optimization may be required to enhance its half-life. These findings underscore the compound's translational potential and the need for continued research to address remaining challenges.

In conclusion, 2-(((4,4-dimethyl-2,6-dioxo-3,5-dioxanylidene)methyl)amino)benzenecarbonitrile represents a compelling candidate for therapeutic development, with recent studies providing robust evidence of its biological activity and mechanistic insights. Future research should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.

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